N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-1-(m-tolyl)methanesulfonamide

• IUPAC Name: 1-(3-methylphenyl)-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)methanesulfonamide
• InChI: InChI=1S/C15H16N4O2S/c1-11-4-3-5-13(6-11)10-22(20,21)18-14-8-16-15-7-12(2)17-19(15)9-14/h3-9,18H,10H2,1-2H3
• InChI Key: OUTWYSCYWMTGHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CS(=O)(=O)NC2=CN3C(=CC(=N3)C)N=C2
• Molecular Formula: C15H16N4O2S
• Molecular Weight: 316.4 g/mol

Description

N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-1-(m-tolyl)methanesulfonamide, also known as MP-10, is a small molecule compound that has been extensively studied for its potential use in various scientific research applications.

Scientific Research Applications

Inhibition of Phosphodiesterase Activity

N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-1-(m-tolyl)methanesulfonamide is involved in the inhibition of cyclic GMP phosphodiesterase. Research by Dumaitre and Dodic (1996) focuses on a series of 6-phenylpyrazolo[3,4-d]pyrimidones, which are specific inhibitors of cGMP specific phosphodiesterase, with implications in oral antihypertensive activity and metabolic stability (Dumaitre & Dodic, 1996).

Synthesis Techniques

Tseng et al. (2019) developed a one-pot acid-promoted synthesis technique for 6-aminopyrazolo[3,4-d]pyrimidine, which is related to N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-1-(m-tolyl)methanesulfonamide. This method involves steps like deprotection, imination, and acid-promoted heterocyclization (Tseng et al., 2019).

Treatment of Cognitive Impairment

A study by Li et al. (2016) discusses the synthesis and optimization of 3-aminopyrazolo[3,4-d]pyrimidinones as inhibitors of phosphodiesterase 1 (PDE1). These inhibitors show potential for treating cognitive deficits associated with various neurodegenerative and neuropsychiatric diseases (Li et al., 2016).

Anti-Tumor and Antimicrobial Activities

Research by Riyadh (2011) explored the use of enaminones for synthesizing substituted pyrazoles, which showed significant anti-tumor and antimicrobial activities. This research indicates potential pharmaceutical applications of compounds related to N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-1-(m-tolyl)methanesulfonamide (Riyadh, 2011).

Antitrypanosomal Activity

Abdelriheem et al. (2017) reported on the synthesis of pyrazolo[1,5-a]pyrimidines, which are purine analogues with notable antitrypanosomal activity. This application highlights the compound's potential in combating specific parasitic diseases (Abdelriheem et al., 2017).

Mechanism of Action

The result of a compound’s action typically involves changes at the molecular and cellular levels, such as alterations in cell signaling pathways, gene expression, or cell cycle progression. For example, some pyrazolo[1,5-a]pyrimidine derivatives have shown to significantly inhibit the growth of certain cell lines .